Cas no 1468796-57-7 (1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one)

• Product Name: 1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one
• CAS No: 1468796-57-7
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6257912
• PubChem ID: 65427841
• Update Time: 2025-10-30

1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-744913
• AKOS014764115
• 1468796-57-7
• 1-(7-ethyl-1-benzofuran-2-yl)butan-1-one
• 1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one

• Inchi： 1S/C14H16O2/c1-3-6-12(15)13-9-11-8-5-7-10(4-2)14(11)16-13/h5,7-9H,3-4,6H2,1-2H3
• InChI Key： KGYQPHIUBYGIMN-UHFFFAOYSA-N
• SMILES： O1C(C(CCC)=O)=CC2C=CC=C(CC)C1=2

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one

Introduction to 1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one (CAS No. 1468796-57-7)

1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one, with the CAS number 1468796-57-7, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and structural versatility.

The molecular formula of 1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one is C₁₃H₁₄O, and it has a molecular weight of approximately 190.25 g/mol. The compound features a benzofuran core with an ethyl substituent at the 7-position and a butanone moiety attached to the 2-position of the benzofuran ring. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In terms of its physical properties, 1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one is typically a solid at room temperature with a melting point ranging from 65°C to 68°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The synthesis of 1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one can be achieved through several routes, including the condensation of 7-ethylbenzofuran with butyryl chloride in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions, yielding the desired product in good yields. The synthetic pathway has been optimized to minimize side reactions and improve overall efficiency, making it a viable option for large-scale production.

In the realm of pharmaceutical research, 1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one has shown promising activity as a potential therapeutic agent. Recent studies have demonstrated its ability to modulate various biological pathways, including those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its anti-inflammatory effects, 1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one has also been investigated for its potential neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neuronal cells from oxidative damage induced by hydrogen peroxide. The mechanism underlying this protective effect is believed to involve the activation of antioxidant defense systems and the inhibition of apoptosis pathways.

In addition to its biological activities, 1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one has found applications in materials science due to its unique optical properties. The benzofuran core confers strong UV absorption capabilities, making this compound useful as a UV absorber in various coatings and polymers. This property is particularly valuable in industries such as automotive and electronics, where protection against UV radiation is crucial for maintaining product integrity and longevity.

The environmental impact of 1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one is another important consideration. Studies have shown that this compound exhibits low toxicity to aquatic organisms and has minimal environmental persistence when used under controlled conditions. However, proper disposal methods should be followed to ensure that any potential environmental risks are minimized.

In conclusion, 1-(7-Ethyl-1-benzofuran-2-yl)butan-1-one (CAS No. 1468796-57-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.